N-Butyl-N-methyl-3-piperidinecarboxamide hydrochloride
Overview
Description
N-Butyl-N-methyl-3-piperidinecarboxamide hydrochloride, also known as BMPEA HCl, is an alkaloid that is found in various plants and herbs. It is a synthetic derivative of the natural alkaloid ephedrine, and has been used as a stimulant for many years. BMPEA HCl has been studied for its potential therapeutic benefits, including its ability to improve cognitive performance, increase alertness, and reduce fatigue. It has also been studied for its potential to treat various medical conditions, such as obesity, depression, and ADHD.
Scientific Research Applications
Pharmacology
In pharmacology, this compound is utilized for pharmaceutical testing as a high-quality reference standard to ensure accurate results . It’s particularly important in the development of new drugs where precise measurement of chemical components is crucial.
Analytical Chemistry
In analytical chemistry, this compound plays a role in the validation of analytical methods. It’s used to calibrate instruments and validate methodologies, ensuring that the results of chemical analyses are accurate and reliable .
Biopharma Production
This chemical is involved in biopharma production, where it may be used in the synthesis of pharmaceuticals. Its role in controlled environments and cleanroom solutions is critical for maintaining the integrity of biopharmaceutical products .
Controlled Environment Research
Research in controlled environments utilizes N-Butyl-N-methyl-3-piperidinecarboxamide hydrochloride for studying the effects of environmental variables on chemical processes. This can include the study of crystallization processes and the stability of chemical compounds .
Advanced Battery Science
In the field of advanced battery science, the compound’s properties may influence the development of new battery technologies. Its chemical stability and reactivity can affect the performance and longevity of batteries .
properties
IUPAC Name |
N-butyl-N-methylpiperidine-3-carboxamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H22N2O.ClH/c1-3-4-8-13(2)11(14)10-6-5-7-12-9-10;/h10,12H,3-9H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OCUNKWOUGQGOLQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN(C)C(=O)C1CCCNC1.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H23ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.76 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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